1-(2-Bromo-1,1-difluoroethyl)-4-methylbenzene

• IUPAC Name: 1-(2-bromo-1,1-difluoroethyl)-4-methylbenzene
• InChI: InChI=1S/C9H9BrF2/c1-7-2-4-8(5-3-7)9(11,12)6-10/h2-5H,6H2,1H3
• InChI Key: NNXRNUWBNAGPQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CBr)(F)F
• Molecular Formula: C9H9BrF2
• Molecular Weight: 235.07 g/mol

Description

1-(2-Bromo-1,1-difluoroethyl)-4-methylbenzene is an organic compound with the molecular formula C9H9BrF2 It is a derivative of benzene, where the benzene ring is substituted with a 2-bromo-1,1-difluoroethyl group and a methyl group

Preparation Methods

The synthesis of 1-(2-Bromo-1,1-difluoroethyl)-4-methylbenzene typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-methylbenzene and 2-bromo-1,1-difluoroethane.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a catalyst and specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production: On an industrial scale, the production of this compound may involve continuous flow reactors and advanced purification techniques to achieve high yields and purity.

Chemical Reactions Analysis

1-(2-Bromo-1,1-difluoroethyl)-4-methylbenzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different products.

Common Reagents and Conditions: Typical reagents used in these reactions include halogenating agents, oxidizing agents, and reducing agents. The reactions are often carried out under controlled temperature and pressure conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted benzene derivatives.

Scientific Research Applications

1-(2-Bromo-1,1-difluoroethyl)-4-methylbenzene has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be used in studies involving the interaction of organic molecules with biological systems.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-Bromo-1,1-difluoroethyl)-4-methylbenzene involves its interaction with molecular targets and pathways within a given system. The specific mechanism depends on the context in which the compound is used. For example, in a biological system, it may interact with enzymes or receptors, leading to a specific biological response.

Comparison with Similar Compounds

1-(2-Bromo-1,1-difluoroethyl)-4-methylbenzene can be compared with other similar compounds, such as:

1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene: This compound has a methoxy group instead of a methyl group, leading to different chemical properties and applications.

1-(2-Bromo-1,1-difluoroethyl)-4-fluorobenzene:

1-(2-Bromo-1,1-difluoroethyl)-4-nitrobenzene: The nitro group imparts different electronic properties, affecting the compound’s behavior in chemical reactions.